Cas no 1488770-52-0 (4-(aminomethyl)-4-ethoxyheptane)

• Product Name: 4-(aminomethyl)-4-ethoxyheptane
• CAS No: 1488770-52-0
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 6199537
• PubChem ID: 66072362
• Update Time: 2025-05-17

4-(aminomethyl)-4-ethoxyheptane Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-ethoxyheptane
• AKOS015415093
• EN300-1293817
• CS-0297204
• 2-ethoxy-2-propylpentan-1-amine
• 1488770-52-0

• Inchi： 1S/C10H23NO/c1-4-7-10(9-11,8-5-2)12-6-3/h4-9,11H2,1-3H3
• InChI Key： FFRQAGVBJMXZPS-UHFFFAOYSA-N
• SMILES： O(CC)C(CN)(CCC)CCC

Computed Properties

• Exact Mass: 173.177964357g/mol
• Monoisotopic Mass: 173.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(aminomethyl)-4-ethoxyheptane

Introduction to 4-(Aminomethyl)-4-Ethoxyheptane (CAS No. 1488770-52-0)

4-(Aminomethyl)-4-ethoxyheptane, also known by its CAS number 1488770-52-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its distinct molecular structure, which includes an aminomethyl group and an ethoxy substituent on a heptane backbone. These structural features contribute to its reactivity and functional versatility, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 4-(aminomethyl)-4-ethoxyheptane is C₉H₂₁NO₂, and its molecular weight is approximately 163.26 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 195°C. Its solubility in water is limited, but it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for use in a variety of chemical processes and reactions.

In the context of pharmaceutical research, 4-(aminomethyl)-4-ethoxyheptane has shown promise as a building block for the synthesis of novel drugs and drug intermediates. The presence of the aminomethyl group provides a reactive site for further functionalization, allowing chemists to introduce additional functionalities that can enhance the biological activity or pharmacological properties of the final product. For example, recent studies have explored the use of this compound in the development of new antiviral agents and anti-inflammatory drugs.

A notable application of 4-(aminomethyl)-4-ethoxyheptane is in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The ability to modify the structure of 4-(aminomethyl)-4-ethoxyheptane to create prodrugs with improved pharmacokinetic properties has been a focus of several research efforts. For instance, researchers have used this compound to develop prodrugs with enhanced bioavailability and reduced toxicity, which are crucial factors in drug design.

Beyond pharmaceutical applications, 4-(aminomethyl)-4-ethoxyheptane has also found use in other areas of chemistry and materials science. Its reactivity with various functional groups makes it an excellent candidate for polymer synthesis, where it can be used to create polymers with tailored properties for specific applications. Additionally, the compound's ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and catalysis.

In terms of safety and handling, 4-(aminomethyl)-4-ethoxyheptane should be managed with care due to its potential for skin and eye irritation. It is recommended to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Storage should be in tightly sealed containers away from heat sources and incompatible materials.

The environmental impact of 4-(aminomethyl)-4-ethoxyheptane is another important consideration. While there is limited data available on its environmental fate and effects, it is generally advisable to follow best practices for waste disposal and environmental management to minimize any potential risks.

In conclusion, 4-(aminomethyl)-4-ethoxyheptane (CAS No. 1488770-52-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and other chemical processes. Its unique chemical structure provides opportunities for further research and development, making it an important molecule for scientists and chemists working in these fields. As new studies continue to uncover its potential uses and properties, the importance of this compound is likely to grow even further.